Cas no 20964-94-7 ((2Z)-3-anilino-1,3-diphenylprop-2-en-1-one)

20964-94-7 structure
Product name:(2Z)-3-anilino-1,3-diphenylprop-2-en-1-one
(2Z)-3-anilino-1,3-diphenylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-3-anilino-1,3-diphenylprop-2-en-1-one
- (E)-3-anilino-1,3-diphenylprop-2-en-1-one
- (2-methyl-4-phenyl-butan-2-yl)benzene
- 1,1'-(1,1-Dimethyl-1,3-propanediyl)bisbenzene
- 1,1-Dimethyl-1,3-diphenyl-propan
- 1,3-Diphenyl-1,1-dimethyl-propan
- 1,3-diphenyl-3-methylbutane
- 1,3-diphenyl-3-phenylaminopropeno
- 2,4-bis-(phenyl)-2-methylbutane
- 2,4-Diphenyl-2-methyl-butan
- 3-anilino-1,3-diphenylprop-2-en-1-one
- 3-Methyl-1,3-diphenyl-butan
- 3-methyl-1,3-diphenyl-butane
- AC1L6CSF
- AC1Q1NKC
- AG-J-86156
- CTK0H9670
- NSC54377
- NSC-167267
- NSC-167326
- NSC167267
- 63255-41-4
- SCHEMBL3080209
- NSC167326
- 20964-94-7
-
- Inchi: InChI=1S/C21H17NO/c23-21(18-12-6-2-7-13-18)16-20(17-10-4-1-5-11-17)22-19-14-8-3-9-15-19/h1-16,22H/b20-16+
- InChI Key: HMISYHGFKCQJIH-CAPFRKAQSA-N
- SMILES: C1=CC=C(C=C1)C(=CC(=O)C2=CC=CC=C2)NC3=CC=CC=C3
Computed Properties
- Exact Mass: 299.13111
- Monoisotopic Mass: 299.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
- LogP: 5.09550
(2Z)-3-anilino-1,3-diphenylprop-2-en-1-one Related Literature
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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3. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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